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Compound of Interest

Compound Name: Ditetradecyl adipate

Cat. No.: B15345863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the formulation and evaluation of

ditetradecyl adipate as a high-performance lubricant for various industrial applications. The

information presented here is intended to guide researchers and formulation scientists in the

development of advanced lubrication solutions.

Introduction to Ditetradecyl Adipate
Ditetradecyl adipate is a synthetic ester-based lubricant belonging to the diester family. It is

synthesized from the esterification of adipic acid with tetradecanol (myristyl alcohol). Its long,

linear alkyl chains and the presence of polar ester groups give it unique properties that make it

a promising candidate for a base oil in demanding industrial applications. Diesters, in general,

are known for their excellent thermal and oxidative stability, good viscosity-temperature

characteristics, and inherent lubricity.[1]

The molecular structure of ditetradecyl adipate contributes to the formation of a robust

lubricating film on metal surfaces, reducing friction and wear.[2] This property is particularly

beneficial in applications with high loads and operating temperatures.

Physicochemical Properties of Adipate Esters
Quantitative data for ditetradecyl adipate is not readily available in the public domain. The

following table summarizes the typical properties of similar long-chain adipate esters, which
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can be used as a reference for formulating with ditetradecyl adipate.

Property
Dioctyl
Adipate
(DOA)

Di-isodecyl
Adipate
(DIDA)

Di-tridecyl
Adipate

Ditetradecyl
Adipate
(Estimated)

Test
Method

Kinematic

Viscosity @

40°C (cSt)

~13.5 ~25 ~45 50 - 60 ASTM D445

Kinematic

Viscosity @

100°C (cSt)

~3.4 ~5.0 ~7.5 8.0 - 9.5 ASTM D445

Viscosity

Index
~140 ~150 ~160 160 - 175 ASTM D2270

Pour Point

(°C)
-50 to -60 -40 to -50 -30 to -40 -20 to -30 ASTM D97

Flash Point

(°C)
~210 ~230 ~250 260 - 280 ASTM D92

Density @

20°C (g/cm³)
~0.927 ~0.922 ~0.918 0.910 - 0.915 ASTM D1298

Note: The values for ditetradecyl adipate are estimations based on trends observed in

shorter-chain adipate esters. Actual values may vary.

Experimental Protocols
Synthesis of Ditetradecyl Adipate
This protocol describes a laboratory-scale synthesis of ditetradecyl adipate via direct

esterification.

Materials:

Adipic Acid
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Tetradecanol (Myristyl Alcohol)

p-Toluenesulfonic acid (catalyst)

Toluene (solvent and azeotropic agent)

Sodium bicarbonate solution (5% w/v)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate

Dean-Stark apparatus

Round-bottom flask

Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,

combine adipic acid and tetradecanol in a 1:2.2 molar ratio.

Add toluene to the flask to facilitate azeotropic removal of water.

Add p-toluenesulfonic acid (0.5-1.0 mol% based on adipic acid) as a catalyst.

Heat the mixture to reflux with vigorous stirring. Water will be collected in the Dean-Stark

trap.

Continue the reaction until the theoretical amount of water is collected, indicating the

completion of the esterification.

Cool the reaction mixture to room temperature.
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Transfer the mixture to a separatory funnel and wash sequentially with 5% sodium

bicarbonate solution to neutralize the acid catalyst, followed by brine to remove any

remaining aqueous impurities.

Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and remove the toluene using a rotary evaporator.

The resulting product is crude ditetradecyl adipate, which can be further purified by vacuum

distillation if required.

Lubricant Formulation
This protocol outlines the preparation of a simple lubricant formulation using ditetradecyl
adipate as the base oil.

Materials:

Ditetradecyl adipate (base oil)

Anti-wear (AW) additive (e.g., Zinc dialkyldithiophosphate - ZDDP)

Antioxidant (AO) additive (e.g., aminic or phenolic type)

Viscosity index improver (VII) (optional, depending on application)

Pour point depressant (PPD) (optional)

Glass beaker

Hot plate with magnetic stirrer

Weighing balance

Procedure:

Weigh the required amount of ditetradecyl adipate into a glass beaker.

Gently heat the base oil to approximately 60-70°C while stirring.
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Slowly add the desired concentrations of AW and AO additives to the heated base oil.

Continue stirring until the additives are completely dissolved. Esters generally exhibit good

additive solubility.[3]

If required, add the VII and PPD to the formulation and continue stirring until a homogenous

mixture is obtained.

Allow the formulation to cool to room temperature while stirring.

Performance Testing
The following are standard ASTM methods for evaluating the performance of the formulated

lubricant.

Kinematic Viscosity (ASTM D445): This test determines the fluid's resistance to flow under

gravity at specified temperatures (typically 40°C and 100°C).

Viscosity Index (ASTM D2270): Calculated from the kinematic viscosities at 40°C and 100°C,

this value indicates the effect of temperature on the lubricant's viscosity. A higher VI signifies

less change in viscosity with temperature.

Wear Preventive Characteristics (ASTM D4172 - Four-Ball Method): This test evaluates the

anti-wear properties of the lubricant under boundary lubrication conditions. It measures the

wear scar diameter on steel balls after being subjected to a specified load, speed, and

temperature.

Pour Point (ASTM D97): This test determines the lowest temperature at which the lubricant

will flow.

Flash Point (ASTM D92): This test measures the lowest temperature at which the vapors of

the lubricant will ignite when exposed to a flame.
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Lubricant Components

Desired Lubricant Properties
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Enhances
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Stable Viscosity over Temperature

Improves

Pour Point Depressant

Good Low-Temperature Fluidity

Improves
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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